Cas no 1201644-47-4 (Morpholino(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)methanone)

• Product Name: Morpholino(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)methanone
• CAS No: 1201644-47-4
• MF: C₁₆H₂₃BN₂O₄
• MW: 318.175824403763
• MDL: MFCD16995584
• CID: 1035216
• PubChem ID: 58412402
• Update Time: 2025-10-28

Morpholino(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Morpholino(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)methanone
• morpholin-4-yl-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanone
• AK129653
• MB18517
• RL00787
• AX8232177
• 2-amino-3,5-dimethoxy-4-methylbenzoic acid
• ST24048118
• (6-(Morpholine-4-carbonyl)pyridin-3-yl)boronic acid pinacol ester
• Morphol
• A1-10960
• 4-[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE-2-CARBONYL]MORPHOLINE
• C71680
• DA-14594
• Morpholin-4-yl-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yl]-methanone
• AKOS016014334
• MFCD16995584
• (Morpholin-4-yl)[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanone
• SCHEMBL12266263
• J-522728
• Methanone, 4-morpholinyl[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-
• C16H23BN2O4
• CS-0153830
• DTXSID30729217
• DS-6242
• 1201644-47-4
• BYB64447

• MDL： MFCD16995584
• Inchi： 1S/C16H23BN2O4/c1-15(2)16(3,4)23-17(22-15)12-5-6-13(18-11-12)14(20)19-7-9-21-10-8-19/h5-6,11H,7-10H2,1-4H3
• InChI Key： JTDABKRZHRRDOB-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2)C(N2CCOCC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 318.17500
• Monoisotopic Mass: 318.1750874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9

Experimental Properties

• PSA: 60.89000
• LogP: 0.79110

Morpholino(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)methanone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on Morpholino(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)methanone

Morpholino(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)methanone (CAS No. 1201644-47-4): A Comprehensive Overview

Morpholino(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)methanone (CAS No. 1201644-47-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features and its potential applications in various therapeutic areas. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The chemical structure of Morpholino(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)methanone is composed of a morpholino group attached to a pyridine ring via a carbonyl linkage. Additionally, the pyridine ring is substituted with a boronic acid derivative (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)). This combination of functional groups imparts unique chemical and biological properties to the molecule.

One of the key applications of Morpholino(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)methanone is in the field of drug discovery and development. The boronic acid derivative makes it an excellent candidate for Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of complex organic molecules. This reaction allows for the efficient introduction of aryl or vinyl groups into the molecule, expanding its potential for use in various pharmaceutical applications.

Recent research has focused on the biological activity of Morpholino(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)methanone. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that Morpholino(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)methanone demonstrated significant inhibition of inflammatory cytokines in vitro. This finding suggests its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, Morpholino(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)methanone has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound effectively inhibited the growth of several cancer cell lines. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings highlight the potential of Morpholino(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)methanone as a lead compound for the development of novel anti-cancer drugs.

The synthesis of Morpholino(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)methanone has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the reaction of 6-bromopyridine with morpholine to form the corresponding amide. Subsequent treatment with bis(pinacolato)diboron under palladium catalysis yields the final product. This method is highly efficient and scalable for industrial production.

Furthermore, computational studies have been conducted to understand the molecular interactions and binding affinities of Morpholino(5-(4， 4， 5， 5-tetramethyl - 1， 3， 2 - dioxaborolan - 2 - yl) pyridin - 2 - yl) methanone. Molecular docking simulations have revealed that this compound can effectively bind to specific protein targets involved in inflammatory and cancer pathways. These insights are crucial for optimizing its structure for enhanced biological activity and reduced toxicity.

In conclusion,Morpholino(5-(4， 4， 5， 5-tetramethyl - 1， 3， 2 - dioxaborolan - 2 - yl) pyridin - 2 - yl) methanone (CAS No. 1201644 - 47 - 4) is a promising compound with diverse applications in medicinal chemistry and drug development. Its unique chemical structure and biological properties make it an attractive candidate for further research and potential therapeutic use. Ongoing studies are expected to uncover additional applications and optimize its use in various medical conditions.